4-{[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide

• IUPAC Name: 4-[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]oxypyridine-2-carboxamide
• InChI: InChI=1S/C17H16FN3O3/c1-10-2-3-11(6-14(10)18)17(23)21-8-13(9-21)24-12-4-5-20-15(7-12)16(19)22/h2-7,13H,8-9H2,1H3,(H2,19,22)
• InChI Key: OSWOTZZZGYZRDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CC(C2)OC3=CC(=NC=C3)C(=O)N)F
• Molecular Formula: C17H16FN3O3
• Molecular Weight: 329.32 g/mol

Description

4-{[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide, or 4-FMB-A, is an interesting and complex molecule, with a wide range of potential applications. It is a heterocyclic compound, containing both pyridine and azetidine rings, and is composed of carbon, hydrogen, nitrogen, and fluorine atoms. 4-FMB-A is of particular interest due to its unique structure, which has been shown to possess a variety of biological activities.

Scientific Research Applications

4-FMB-A has been studied for its potential applications in a variety of scientific research areas, including cancer research, drug design, and biochemistry. In particular, it has been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This could potentially lead to the development of new drugs for the treatment of Alzheimer’s disease and other neurological disorders. Additionally, 4-FMB-A has been studied for its potential ability to inhibit the growth of cancer cells, as well as for its potential role in the regulation of gene expression.

Mechanism of Action

The mechanism of action of 4-FMB-A is not yet fully understood, but it is believed to involve the inhibition of acetylcholinesterase. This enzyme is involved in the breakdown of the neurotransmitter acetylcholine, and its inhibition leads to an accumulation of acetylcholine in the synapse. This accumulation of acetylcholine can have a variety of effects on the nervous system, including the modulation of memory and learning. Additionally, 4-FMB-A has been shown to have a variety of effects on gene expression, which could potentially lead to the development of new drugs for the treatment of cancer and other diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-FMB-A are not yet fully understood, but it has been shown to have a variety of effects on the nervous system. In particular, it has been shown to inhibit the enzyme acetylcholinesterase, leading to an accumulation of acetylcholine in the synapse. This accumulation of acetylcholine can have a variety of effects on the nervous system, including the modulation of memory and learning. Additionally, 4-FMB-A has been shown to have a variety of effects on gene expression, which could potentially lead to the development of new drugs for the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

4-FMB-A has a number of advantages and limitations for lab experiments. One of the main advantages of 4-FMB-A is that it is relatively easy to synthesize, making it a useful tool for research. Additionally, it has a wide range of potential applications, including cancer research, drug design, and biochemistry. However, the mechanism of action of 4-FMB-A is not yet fully understood, and its biochemical and physiological effects are still being studied. Furthermore, the synthesis of 4-FMB-A is complex and time-consuming, and it can be difficult to obtain the necessary materials.

Future Directions

The potential future directions for 4-FMB-A are numerous. One potential direction is to further explore its mechanism of action and biochemical and physiological effects. Additionally, further research could be done to explore its potential applications in cancer research, drug design, and biochemistry. Additionally, further research could be done to explore its potential ability to regulate gene expression. Finally, further research could be done to explore the potential of 4-FMB-A as a therapeutic agent for the treatment of Alzheimer’s disease and other neurological disorders.

Synthesis Methods

4-FMB-A can be synthesized through a multi-step process. The first step is to prepare a 3-fluoro-4-methylbenzoyl azetidine-3-yl chloride, which is done by reacting 4-methylbenzoyl chloride with 3-fluoropyridine in the presence of a base such as pyridine. The second step is to react the 3-fluoro-4-methylbenzoyl azetidine-3-yl chloride with 2-pyridinecarboxylic acid in the presence of a base such as pyridine. This reaction produces 4-{[1-(3-fluoro-4-methylbenzoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide, or 4-FMB-A.